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Compound of Interest

Compound Name: Escaline (hydrochloride)

CAS No.: 3166-82-3

Cat. No.: B592906 Get Quote

Executive Summary & Physicochemical Profile
Escaline is a phenethylamine hallucinogen and a 4-ethoxy analog of Mescaline.[1] It acts

primarily as a potent agonist at the serotonin 5-HT

receptor. Successful administration in animal models (specifically for Head Twitch Response -
HTR) requires strict adherence to solubility limits and pH control to prevent precipitation and
ensure bioavailability.
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Property Specification Impact on Formulation

Chemical Structure
3,5-dimethoxy-4-

ethoxyphenethylamine

Moderate lipophilicity

compared to Mescaline.

Preferred Form
Hydrochloride (HCl) or

Fumarate salt

Critical: Freebase is an oil and

insoluble in aqueous media.

Always use the salt form for in

vivo work.

pKa ~9.5 (Amine group)

Basic. Solutions must be kept

neutral (pH ~7.0–7.4) to

maintain ionization and

solubility.

Potency ~5-8x Mescaline

Effective doses are lower

(typically 1–10 mg/kg),

reducing the need for high-

concentration stock solutions.

Formulation & Vehicle Selection (Bench Protocol)
Decision Matrix: Selecting the Right Vehicle
Do not default to DMSO unless necessary. Phenethylamine salts are generally water-soluble at

the concentrations required for potent analogs like Escaline.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Required Dose

Calculate Concentration
(Target Dose mg/kg ÷ Inj. Volume ml/kg)

Is Concentration < 3 mg/mL?

CHOICE A: 0.9% Sterile Saline
(Standard Protocol)

Yes (Standard)

CHOICE B: Saline + 5-10% DMSO
(Enhanced Solubility)

No (High Dose)

CHOICE C: 20% HP-β-CD
(Cyclodextrin Complex)

If Precipitation Persists

Click to download full resolution via product page

Figure 1: Decision tree for vehicle selection based on required concentration. For Escaline,

most HTR studies fall into the "Yes" path (< 3 mg/mL).

Standard Operating Procedure (SOP): Saline
Preparation
Target: 1 mg/mL solution (Suitable for 10 mg/kg dose @ 10 mL/kg volume).

Weighing: Weigh the Escaline HCl salt precisely.

Initial Dissolution: Add 0.9% sterile saline to 80% of the final target volume.

Agitation: Vortex for 30 seconds.

Troubleshooting: If particles remain, sonicate at 40°C for 5-10 minutes.
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pH Check (Crucial): Check pH using a micro-probe.

Target: pH 6.5 – 7.5.

Adjustment: If pH < 5.0 (too acidic due to HCl), adjust carefully with dilute NaOH. If pH >

8.0, the drug may de-ionize and precipitate; adjust with dilute HCl.

Final Volume: Add saline to reach the final volume.

Sterilization: Filter through a 0.22 µm PES syringe filter. Note: Nylon filters may bind

phenethylamines; PES or PVDF is preferred.

In Vivo Administration Troubleshooting
FAQ: Administration & Bioavailability
Q: My mice show variable Head Twitch Response (HTR) data. Is the vehicle to blame? A:

Likely, yes. Variability often stems from two vehicle-related issues:

Peritoneal Irritation: If you used >10% DMSO or high ethanol content, you may be inducing

"writhing" behavior which confounds HTR scoring.

Fix: Switch to pure saline or <2% DMSO.

Injection Volume: Phenethylamines rely on rapid absorption to trigger the 5-HT

cascade.

Standard: 10 mL/kg (e.g., 0.25 mL for a 25g mouse).

Error: Using 1 mL/kg (high concentration bolus) can cause local precipitation in the

peritoneum if the pH shifts upon contact with body fluids.

Q: Can I use subcutaneous (SC) injection instead of intraperitoneal (IP)? A: Yes, but expect a

shift in

.

IP: Faster onset (10-15 mins), higher
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. Preferred for acute HTR quantification.

SC: Slower absorption, prolonged duration. Use this only if IP is causing stress-related

artifacts or if studying duration of action.

Q: The solution precipitated after filtering. Why? A: This is usually a "Salting Out" effect or pH

drift.

Cause: Standard Phosphate Buffered Saline (PBS) contains phosphates that can

occasionally form insoluble salts with high concentrations of amine drugs, though rare with

Escaline.

Fix: Switch to 0.9% NaCl (Physiological Saline) instead of PBS. The lack of phosphate ions

reduces precipitation risk.

Biological Pathway & Data Interpretation
Understanding the pharmacokinetics is vital for timing your observations.

IP Injection
(Escaline HCl)

Peritoneal Absorption
(pH dependent)

 t=0 min Systemic Circulation Rapid Diffusion BBB Transport
(Lipophilicity)

5-HT2A Activation
(Cortical L5 Pyramidal)

 T_max ~15-30 min Head Twitch Response
(HTR)

 Readout

Click to download full resolution via product page

Figure 2: Pharmacokinetic flow from injection to behavioral output. Note that T_max is typically

15-30 minutes for IP phenethylamines.

Reference Data Tables
Table 1: Solubility Compatibility Matrix (Escaline HCl)
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Solvent System Solubility Limit (approx.) Recommended Use

Water / 0.9% Saline ~3–5 mg/mL
Primary Choice. Suitable for

doses up to ~30 mg/kg.

PBS (Phosphate Buffered) ~3 mg/mL
Secondary. Risk of salt

precipitation at high conc.

Ethanol ~10 mg/mL
Stock Solution Only. Must

dilute to <5% for injection.

DMSO ~3–10 mg/mL

Rescue Only. Use if compound

is impure or stubbornly

insoluble.

Table 2: Recommended Experimental Parameters
(Mouse HTR)

Parameter Recommendation Rationale

Dose Range 1.0 – 10.0 mg/kg

Escaline is 5-8x more potent

than Mescaline (active ~10-

100 mg/kg).

Injection Vol 10 mL/kg
Ensures isotonic dispersion

and minimizes local irritation.

Pre-treatment 15 min habituation
Allow animal to settle in the

chamber before recording.

Observation 0–30 min post-dose
Peak HTR activity typically

occurs within this window.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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